methyl 2-({[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H22N4O7/c1-33-19-11-10-15(13-20(19)34-2)22-27-23(36-28-22)17-8-6-12-29(24(17)31)14-21(30)26-18-9-5-4-7-16(18)25(32)35-3/h4-13H,14H2,1-3H3,(H,26,30)
• InChI Key: ZMNGQHBFLHYUFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=CC=CC=C4C(=O)OC)OC
• Molecular Formula: C25H22N4O7
• Molecular Weight: 490.5 g/mol

Description

The compound contains several functional groups including a methyl ester group, an oxadiazole ring, a pyridinone ring, and a dimethoxyphenyl group. These groups are common in many organic compounds and are often involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 3D structure can be predicted using computational chemistry methods.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the conditions and reagents used. The ester group could undergo hydrolysis or transesterification. The oxadiazole ring might participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the ester and ether groups might make it polar and potentially soluble in some organic solvents.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Several studies have focused on the use of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate derivatives in the synthesis of complex heterocyclic systems. These compounds serve as versatile reagents for preparing various N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones, highlighting their utility in synthesizing polyfunctional heterocyclic systems that have potential applications in medicinal chemistry and materials science (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structures and Reactivity

The crystal structures of various derivatives have been determined to understand their three-dimensional configurations and reactivity better. For example, studies on methyl 2-(3-(3,4-dimethoxyphenyl)-1-1oxopropan-2-yl) benzoate have been carried out to establish their structures via single-crystal X-ray diffraction techniques. Such structural analyses are crucial for designing new compounds with desired properties and understanding the underlying mechanisms of their reactivity and interactions with biological targets (Naguib, Heiba, El‐Sayed, & Farag, 2009).

Biological Activity Evaluation

Research into the biological activities of compounds derived from or related to methyl 2-({[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetyl}amino)benzoate is ongoing. For instance, compounds with structural similarities have been synthesized and evaluated for their anticancer activities against various cancer cell lines, demonstrating the potential therapeutic applications of these chemical entities (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many oxadiazole derivatives are studied for their potential biological activities.

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its potential uses, such as in pharmaceuticals or materials science. It could also involve studying its synthesis and properties in more detail.